Cas no 332152-65-5 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide)

N-3-(1,3-Benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide is a brominated benzamide derivative featuring a benzothiazole moiety, which imparts unique electronic and structural properties. This compound is of interest in medicinal chemistry and materials science due to its potential as a scaffold for bioactive molecules or as a functional intermediate in organic synthesis. The presence of the hydroxyl and bromo substituents enhances its reactivity, enabling selective modifications for targeted applications. Its benzothiazole core contributes to π-conjugation, making it relevant in optoelectronic research. The compound's well-defined structure and functional group versatility make it a valuable candidate for exploratory studies in drug discovery and advanced material development.
N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide structure
332152-65-5 structure
Product Name:N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide
CAS No:332152-65-5
MF:C20H13BrN2O2S
MW:425.298422574997
CID:6310791
PubChem ID:3117247
Update Time:2025-08-05

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide
    • N-[3-(1,3-BENZOTHIAZOL-2-YL)-4-HYDROXYPHENYL]-4-BROMOBENZAMIDE
    • N-(3-Benzothiazol-2-yl-4-hydroxy-phenyl)-4-b romo-benzamide
    • BB 0244462
    • N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-bromobenzamide
    • AKOS000298843
    • Oprea1_036597
    • F0789-0098
    • Oprea1_282891
    • 332152-65-5
    • Inchi: 1S/C20H13BrN2O2S/c21-13-7-5-12(6-8-13)19(25)22-14-9-10-17(24)15(11-14)20-23-16-3-1-2-4-18(16)26-20/h1-11,24H,(H,22,25)
    • InChI Key: ZMCDCBHZASMZBG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(NC1=CC=C(C(=C1)C1=NC2C=CC=CC=2S1)O)=O

Computed Properties

  • Exact Mass: 423.98811g/mol
  • Monoisotopic Mass: 423.98811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 90.5Ų

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0789-0098-2μmol
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-bromobenzamide
332152-65-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0789-0098-5μmol
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-bromobenzamide
332152-65-5 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0789-0098-10μmol
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-bromobenzamide
332152-65-5 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0789-0098-20μmol
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-bromobenzamide
332152-65-5 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0789-0098-1mg
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-bromobenzamide
332152-65-5 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0789-0098-2mg
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-bromobenzamide
332152-65-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0789-0098-3mg
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-bromobenzamide
332152-65-5 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0789-0098-4mg
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-bromobenzamide
332152-65-5 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0789-0098-5mg
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-bromobenzamide
332152-65-5 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0789-0098-10mg
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-bromobenzamide
332152-65-5 90%+
10mg
$79.0 2023-05-17

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide

Recent Advances in the Study of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide (CAS: 332152-65-5)

In recent years, the compound N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide (CAS: 332152-65-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies focusing on this compound, including its synthesis, mechanism of action, and biological activities.

The compound, characterized by its benzothiazole and bromobenzamide moieties, has been investigated for its role as a modulator of various biological pathways. Recent studies have highlighted its potential as an inhibitor of specific protein-protein interactions, which are critical in diseases such as cancer and neurodegenerative disorders. The unique structural features of this molecule contribute to its high binding affinity and selectivity, making it a promising candidate for further drug development.

One of the key findings from recent research is the compound's ability to selectively target and inhibit the activity of certain kinases involved in cell proliferation and survival. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth in various cancer models, with minimal off-target effects. These results suggest that N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide could serve as a lead compound for the development of novel anticancer therapies.

Additionally, advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have optimized reaction conditions to minimize by-products and improve scalability, which is crucial for future preclinical and clinical studies. The development of robust synthetic routes has also facilitated the exploration of structural analogs, allowing for the fine-tuning of pharmacological properties.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing studies are focused on addressing these gaps, particularly in understanding its bioavailability, metabolism, and potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional properties, combined with recent scientific advancements, position it as a valuable candidate for further investigation. Future research should prioritize comprehensive preclinical evaluations and the exploration of its therapeutic potential in diverse disease contexts.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.